1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-(naphthalen-1-ylmethyl)-3-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C21H20N4OS/c26-21(22-14-17-8-3-7-16-6-1-2-9-18(16)17)23-15-19(20-10-4-13-27-20)25-12-5-11-24-25/h1-13,19H,14-15H2,(H2,22,23,26)
• InChI Key: XUTGWKOGAMNGGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=CC=CS3)N4C=CC=N4
• Molecular Formula: C21H20N4OS
• Molecular Weight: 376.5 g/mol

Description

1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. This compound is also known as PTUN and has a molecular formula of C26H23N5OS.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been involved in studies focusing on the synthesis of novel pyridine, naphthyridine derivatives, and their potential applications. For instance, Abdelrazek et al. (2010) described the synthesis of novel derivatives through reactions that could be potentially useful in developing new materials or pharmaceuticals (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).

Biological Activity

Studies on the structure-activity relationships of similar compounds have been carried out to understand their potential as kinase inhibitors. For example, Regan et al. (2003) explored the activity of a compound structurally related to our compound of interest, focusing on its potential to inhibit p38alpha MAP kinase, which is relevant for treating autoimmune diseases (Regan et al., 2003).

Material Science Applications

The compound and its derivatives have been investigated for their potential in material science, particularly in the creation of emissive materials for opto-electronic applications. Ramkumar and Kannan (2015) synthesized novel heterocyclic compounds showing promising applications in opto-electronics due to their unique optical properties (Ramkumar & Kannan, 2015).

Pharmacological Potential

The pharmacological potential of these compounds is also a significant area of research. For instance, the biological evaluation of Schiff base ligands and their complexes, as studied by Yu et al. (2017), demonstrates the diverse applications of these compounds, including their interaction with DNA/proteins and cytotoxicity studies, indicating their potential use in medicinal chemistry (Yu et al., 2017).

Chemical Sensing

Compounds with similar structures have been applied in the development of chemosensors for detecting metal ions. Gosavi-Mirkute et al. (2017) synthesized and characterized compounds for their molecular recognition abilities toward transition metal ions, demonstrating the utility of these compounds in chemical sensing applications (Gosavi-Mirkute et al., 2017).